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Compound of Interest

Compound Name: C19H25Cl2N3O3

Cat. No.: B7743032

Get Quote

Version: 1.0 Compound Class: Selective Kappa Opioid Receptor (KOR) Agonist CAS Number:

126766-32-3 (Fumarate)[1]

Core Directive & Scope
This document provides a rigorous technical framework for the safe handling, storage, and

experimental preparation of GR-89696 (typically supplied as GR-89696 fumarate). Unlike

generic reagents, GR-89696 is a high-potency pharmacological probe targeting the kappa

opioid receptor. Its handling requires specific protocols to maintain chemical stability and

ensure personnel safety against accidental exposure to potent psychotropic agents.

Target Audience: Pharmacologists, neuroscientists, and chemical biology safety officers.

Safety & Hazard Assessment (Critical)
GR-89696 is a potent bioactive small molecule. While specific toxicology data may be limited

compared to clinical drugs, KOR agonists are known to induce sedation, dysphoria, and

psychotomimetic effects in mammals.
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Containment: All powder handling must occur within a certified chemical fume hood or

biological safety cabinet (Class II).

PPE Standard: Nitrile gloves (double-gloving recommended for stock preparation), lab coat,

and safety glasses.

Aerosol Risk: The solid is a light powder. Electrostatic charging can cause dispersion. Use

an anti-static gun if available or weigh into deep vessels to minimize airborne particles.

Physicochemical Profile & Solubility Data
Understanding the physical limits of the compound is prerequisite to successful experimental

design.

Parameter Specification Notes

Molecular Weight ~530.40 g/mol
Value for Fumarate salt

(C₁₉H₂₅Cl₂N₃O₃[1] · C₄H₄O₄)

Appearance White to off-white solid
Visually inspect for yellowing

(oxidation signal)

Solubility (DMSO) ~45 - 53 mg/mL
Preferred Solvent. Soluble up

to ~100 mM.

Solubility (Water) ~7 - 13 mg/mL

Not Recommended for Stock.

Requires warming; prone to

precipitation.

Solubility (Ethanol) ~3 - 4 mg/mL
Low solubility. Avoid for high-

concentration stocks.

Hygroscopicity Moderate
Protect from atmospheric

moisture.
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Critical Insight: DMSO is the superior solvent for stock generation. Water solubility is marginal;

attempting to dissolve >10 mg/mL in aqueous buffer often leads to "crashing out" upon cooling

or pH changes, ruining the sample.

Protocol: Storage & Stability
Stability is a function of temperature, moisture, and light.[2] GR-89696 fumarate is stable in

solid form but labile in solution.

A. Solid State Storage
Temperature: -20°C (Preferred) or +4°C.

Environment: Desiccated container.

Shelf Life: >2 years at -20°C if kept dry.[3]

Protocol: Before opening the vial, allow it to equilibrate to room temperature for 30 minutes.

This prevents condensation of atmospheric water onto the cold powder, which causes

hydrolysis and clumping.

B. Solution State Storage (Stock Solutions)[5]
Solvent: Anhydrous DMSO (Dimethyl sulfoxide).

Temperature: -80°C (Ideal) or -20°C.

Stability:

-80°C: ~6 months.[3][4]

-20°C: ~1 month.[4]
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Freeze-Thaw:Strictly Avoid. Repeated freeze-thaw cycles degrade the compound and alter

effective concentration.

Aliquot Strategy: Prepare single-use aliquots immediately after solubilization.

Protocol: Solubilization & Stock Preparation
Objective: Create a verified 10 mM Stock Solution in DMSO.

Materials
GR-89696 Powder (e.g., 5 mg vial)

Anhydrous DMSO (Freshly opened or stored over molecular sieves)

Vortex mixer

Amber microcentrifuge tubes (1.5 mL)

Workflow
Equilibration: Remove GR-89696 vial from freezer. Let stand at Room Temperature (RT) for

30 mins inside a desiccator.

Calculation: Calculate volume required for 10 mM.

Formula: Volume (mL) = Mass (mg) / [MW ( g/mol ) × Concentration (M)]

Example: For 5 mg:

(942 µL) DMSO.

Addition: Add the calculated volume of DMSO directly to the product vial.

Dissolution: Vortex vigorously for 30–60 seconds.

Troubleshooting: If particles persist, sonicate in a water bath for 2 minutes at RT. Do not

heat above 37°C.
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Aliquoting: Immediately dispense into amber tubes (e.g., 50 µL per tube).

Storage: Flash freeze in liquid nitrogen (optional but recommended) or place directly into

-80°C storage.

Experimental Application Notes
In Vitro (Cell Culture)[6]

Vehicle Control: The final DMSO concentration in the culture well must remain < 0.1% to

avoid solvent toxicity.

Dilution Step: Do not add 100% DMSO stock directly to cells. Perform an intermediate

dilution in sterile media or PBS.

Example: Dilute 10 mM stock 1:100 in media

100 µM working solution

Add to cells.

In Vivo (Animal Models)[2][7]
Formulation: DMSO is often too irritating for direct injection.

Recommended Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[3]

Preparation:

Dissolve powder in DMSO (10% of final vol).

Add PEG300 (40%).[3]

Add Tween-80 (5%).[3]

Slowly add warm Saline (45%) while vortexing.

pH Check: Ensure pH is near 7.4 prior to injection.
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Visualization: Handling Workflow
The following diagram outlines the logical flow for safe handling and stock generation,

emphasizing the critical "Stop" points for safety and stability.

GR-89696 Powder
(-20°C Storage)

Equilibrate to RT
(30 mins, Desiccated)

Prevent
Hydrolysis Add Anhydrous DMSO

(Target: 10-50 mM)
In Fume Hood Vortex / Sonicate

(Avoid Heat >37°C)
Visual Inspection
(Clear Solution?)No (Repeat Sonication)

Aliquot into
Amber Tubes

Yes Store at -80°C
(No Freeze-Thaw)

Immediate

Click to download full resolution via product page

Caption: Workflow for converting solid GR-89696 into stable stock aliquots, highlighting

moisture control and visual validation steps.

Visualization: Mechanism of Action Context[8]
Understanding the signaling pathway aids in interpreting experimental results (e.g., why certain

controls are needed).
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Caption: GR-89696 activates KOR, triggering Gi/o signaling and potential Beta-arrestin

recruitment, leading to downstream modulation.

Disposal & Decontamination[8]
Spill Cleanup: Absorb with paper towels soaked in 10% bleach or detergent. Dispose of as

hazardous chemical waste.

Waste Disposal: Do not pour down the drain. Collect in designated "Halogenated Organic

Solvent" waste containers (due to the Chlorine atoms in the structure).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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